Cas no 1096703-33-1 (Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate)

• Product Name: Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate
• CAS No: 1096703-33-1
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• MDL: MFCD18911469
• CID: 4571636
• Update Time: 2025-05-19

Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLORO-3-FLUOROPHENOXY)-ACETIC ACID, ETHYL ESTER
• Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate

• MDL： MFCD18911469
• Inchi： 1S/C10H10ClFO3/c1-2-14-10(13)6-15-7-3-4-8(11)9(12)5-7/h3-5H,2,6H2,1H3
• InChI Key： SASZOIGUNZVRTQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=C(Cl)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate

Research Brief on Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate (CAS: 1096703-33-1) in Chemical and Biomedical Applications

Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate (CAS: 1096703-33-1) is a synthetic intermediate of growing interest in the chemical and biomedical fields due to its versatile applications in pharmaceutical synthesis and agrochemical development. Recent studies have highlighted its role as a key building block for the preparation of biologically active compounds, particularly in the development of novel herbicides and potential therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate as a precursor in the synthesis of fluorinated phenoxyacetic acid derivatives, which demonstrated promising herbicidal activity against resistant weed species. The research team employed a novel catalytic system to enhance the yield and purity of the target compound, achieving a 92% yield under optimized conditions. This advancement addresses previous challenges in large-scale production while maintaining cost-effectiveness.

In pharmaceutical applications, researchers at the University of Tokyo (2024) investigated the compound's potential as a scaffold for developing COX-2 inhibitors. Molecular docking studies revealed that derivatives of Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate exhibit strong binding affinity to the COX-2 active site, with selectivity ratios exceeding 100:1 compared to COX-1. These findings suggest potential for developing new generation anti-inflammatory drugs with reduced gastrointestinal side effects.

The metabolic stability of this compound has been a focus of recent pharmacokinetic studies. A 2024 paper in Xenobiotica reported that Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate shows favorable metabolic profiles in human liver microsome assays, with a half-life of 3.2 hours and low CYP450 inhibition potential. These characteristics make it an attractive candidate for further drug development, particularly for compounds requiring sustained systemic exposure.

Emerging research has also explored the environmental impact of this compound. A comprehensive ecotoxicology study (2023) demonstrated that while Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate shows moderate persistence in soil (DT50 = 28 days), its breakdown products exhibit significantly lower toxicity to aquatic organisms compared to similar phenoxy herbicides. This environmental profile may position it as a more sustainable alternative in agricultural applications.

Looking forward, several research groups are investigating the chiral resolution of Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate to explore potential stereoselective biological activities. Preliminary results suggest that the (R)-enantiomer may demonstrate enhanced herbicidal activity while the (S)-enantiomer shows greater potential in pharmaceutical applications. This differentiation could lead to more targeted and efficient use of the compound in various industries.

The compound's safety profile continues to be evaluated through ongoing toxicological studies. Recent 28-day repeated dose toxicity studies in rodents (2024) have established a NOAEL (No Observed Adverse Effect Level) of 50 mg/kg/day, supporting its potential for commercial development. However, researchers emphasize the need for further genotoxicity assessments before large-scale agricultural or pharmaceutical applications.

In conclusion, Ethyl 2-(4-chloro-3-fluoro-phenoxy)acetate (1096703-33-1) represents a versatile chemical entity with expanding applications in both agricultural and pharmaceutical sectors. The convergence of improved synthetic methods, detailed pharmacological characterization, and environmental assessments positions this compound as a promising candidate for future development. Continued research into its structure-activity relationships and potential therapeutic applications is warranted to fully realize its commercial and medical potential.